2-(2-tert-butyl-5-methylphenoxy)-N-(3-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-(2-tert-butyl-5-methylphenoxy)-N-(3-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C20H24ClNO2/c1-13-9-10-15(20(3,4)5)18(11-13)24-12-19(23)22-17-8-6-7-16(21)14(17)2/h6-11H,12H2,1-5H3,(H,22,23)
• InChI Key: XKEJEYIYCORXNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)(C)C)OCC(=O)NC2=C(C(=CC=C2)Cl)C
• Molecular Formula: C20H24ClNO2
• Molecular Weight: 345.9 g/mol

Description

2-(2-tert-butyl-5-methylphenoxy)-N-(3-chloro-2-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool. This compound is commonly referred to as "Compound X" in scientific literature and is used primarily in biochemical and physiological research.

Scientific Research Applications

Occurrence and Environmental Impact

The review by Haman et al. (2015) discusses the occurrence, fate, and behavior of parabens, a group of chemicals used as preservatives in various products, in aquatic environments. Although parabens differ structurally from the specific compound , this research highlights the environmental presence and persistence of chemically related compounds. The study found that despite treatments eliminating these chemicals well from wastewater, they persist at low concentration levels in effluents and are ubiquitous in surface water and sediments. This persistence is due to continuous introduction into the environment, reflecting the broader concern of environmental contamination by synthetic chemicals (Haman, Dauchy, Rosin, & Munoz, 2015).

Toxicity and Environmental Degradation

Liu and Mabury's (2020) review on synthetic phenolic antioxidants (SPAs), which share some chemical similarities with the compound , discusses environmental occurrence, human exposure, and toxicity. SPAs, used to prevent oxidative degradation in products, have been detected in various environmental matrices and human samples. The review emphasizes concerns over the toxicity of SPAs and their transformation products, which may have worse effects than the parent compounds, highlighting the need for further research into their environmental behaviors and impacts (Liu & Mabury, 2020).